4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide

• IUPAC Name: 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide
• InChI: InChI=1S/C8H14N6O/c1-13(2)7-10-6(5(9)15)11-8(12-7)14(3)4/h1-4H3,(H2,9,15)
• InChI Key: HLNQRVJMUNGJSM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=NC(=NC(=N1)C(=O)N)N(C)C
• Molecular Formula: C8H14N6O
• Molecular Weight: 210.24 g/mol

Description

4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide, also known as DMTMM, is a highly efficient coupling reagent used in peptide synthesis. It has gained popularity due to its unique properties, including high solubility, low toxicity, and ease of handling.

Mechanism of Action

4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide acts as a coupling reagent by activating the carboxyl group of the amino acid. It forms an active ester intermediate, which then reacts with the amino group of the incoming amino acid. This results in the formation of a peptide bond.
Biochemical and Physiological Effects:
4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide has low toxicity and does not have any significant biochemical or physiological effects. It is highly soluble in water and can be easily removed from the final product.

Advantages and Limitations for Lab Experiments

4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide has several advantages over other coupling reagents. It is highly efficient, has low toxicity, and is easy to handle. It also has a high solubility in water, which makes it easy to remove from the final product. However, 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide has some limitations, including its high cost and the requirement for anhydrous conditions during synthesis.

Future Directions

There are several future directions for the use of 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide in peptide synthesis. One direction is the synthesis of peptide-based drugs for various diseases, including cancer and infectious diseases. Another direction is the synthesis of modified peptides, including stapled peptides and cyclic peptides. Additionally, the development of new coupling reagents with even higher efficiency and lower cost is an area of future research.
Conclusion:
4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide is a highly efficient coupling reagent that has gained popularity in peptide synthesis. It has several advantages over other coupling reagents, including low toxicity, high solubility, and ease of handling. 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide has been used in the synthesis of various peptides and modified peptides. There are several future directions for the use of 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide in peptide synthesis, including the development of new coupling reagents and the synthesis of peptide-based drugs.

Synthesis Methods

The synthesis of 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide involves the reaction of cyanuric chloride with dimethylamine in the presence of triethylamine. The resulting intermediate is then reacted with formic acid to yield 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide. This method is highly efficient and yields a high purity product.

Scientific Research Applications

4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide is widely used in peptide synthesis due to its high coupling efficiency. It has been used in the synthesis of various peptides, including antimicrobial peptides, cancer peptides, and enzyme inhibitors. 4,6-bis(dimethylamino)-1,3,5-triazine-2-carboxamide has also been used in the synthesis of modified peptides, including cyclic peptides and stapled peptides.